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Compound of Interest

(R)-3,3'-Dibromo-2,2'-dimethoxy-
1,1'-binaphthyl!

Cat. No.: B487043

Compound Name:

CAS Number: 75714-59-9

This technical guide provides an in-depth overview of (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-
binaphthyl, a chiral organic compound with significant applications in asymmetric synthesis
and materials science. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, synthesis, and
applications, including experimental protocols and visual diagrams of key workflows.

Compound Properties

(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl is a white to off-white crystalline solid. Its
chemical and physical properties are summarized in the table below.[1][2]
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Property Value Reference
CAS Number 75714-59-9 [2]
Molecular Formula C22H16Br202 [1][2]
Molecular Weight 472.17 g/mol [2]

White to almost white powder
Appearance [1]

to crystal
Purity >98.0% (GC) [1]

Optical Purity

Enantiomeric excess: >98.0%

Melting Point Not available
Soluble in common organic
Solubility solvents such as THF, CH2Clz,
and toluene.
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Synthesis

The synthesis of (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl typically involves a three-

step process starting from the commercially available (R)-(+)-1,1'-Bi-2-naphthol ((R)-BINOL).

The general synthetic workflow is outlined below.

Synthesis Workflow
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Caption: Synthetic workflow for (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl.

Experimental Protocol: O-Methylation of (R)-BINOL

Objective: To synthesize (R)-2,2'-dimethoxy-1,1'-binaphthyl.
Materials:

e (R)-(+)-1,1-Bi-2-naphthol ((R)-BINOL)

o Dimethyl sulfate (DMS)

e Sodium hydroxide (NaOH)

o Tetrahydrofuran (THF), anhydrous

» Water, deionized

 Brine (saturated NaCl solution)

¢ Magnesium sulfate (MgSOa), anhydrous
e Round-bottom flask

o Magnetic stirrer

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
(R)-BINOL (1.0 eq) in anhydrous THF.
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Add a solution of sodium hydroxide (2.5 eq) in water to the flask and stir the mixture
vigorously.

Slowly add dimethyl sulfate (2.2 eq) to the reaction mixture at room temperature.

Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin
Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and quench with water.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl
acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure using a rotary
evaporator.

The crude product can be purified by column chromatography on silica gel (eluent:
hexane/ethyl acetate) to yield pure (R)-2,2'-dimethoxy-1,1'-binaphthyl.

Experimental Protocol: Bromination of (R)-2,2'-
dimethoxy-1,1'-binaphthyl

Objective: To synthesize (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl.

Materials:

(R)-2,2'-dimethoxy-1,1'-binaphthyl
N-Bromosuccinimide (NBS)
Dichloromethane (CH2Cl2), anhydrous
Round-bottom flask, protected from light

Magnetic stirrer
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Water, deionized

Sodium thiosulfate solution, saturated

Brine (saturated NaCl solution)

Magnesium sulfate (MgSQOa), anhydrous
Procedure:

 In a round-bottom flask protected from light, dissolve (R)-2,2'-dimethoxy-1,1'-binaphthyl (1.0
eq) in anhydrous dichloromethane.

e Cool the solution to 0 °C in an ice bath.

o Add N-Bromosuccinimide (2.2 eq) portion-wise to the stirred solution, maintaining the
temperature at O °C.

 Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature. Continue
stirring for 12-16 hours. Monitor the reaction progress by TLC.

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
thiosulfate.

o Transfer the mixture to a separatory funnel and wash with water and then brine.
e Dry the organic layer over anhydrous magnesium sulfate.
« Filter the drying agent and remove the solvent under reduced pressure.

e The crude product is then purified by recrystallization or column chromatography on silica gel
(eluent: hexane/dichloromethane) to afford (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-
binaphthyl as a white solid.

Applications in Asymmetric Catalysis

(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl serves as a valuable precursor for the
synthesis of more complex chiral ligands. The bromine atoms at the 3 and 3' positions can be
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readily transformed into other functional groups, allowing for the fine-tuning of the ligand's
steric and electronic properties. These tailored ligands are then employed in a variety of metal-
catalyzed asymmetric reactions.
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Caption: General workflow for the application of the title compound in asymmetric catalysis.

Role in Drug Development

Chirality is a critical aspect of drug design, as different enantiomers of a drug can have vastly
different pharmacological activities and toxicities. Chiral ligands, such as those derived from
(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl, are instrumental in the synthesis of
enantiomerically pure active pharmaceutical ingredients (APIs). The ability to selectively
synthesize one enantiomer over the other is a key challenge in modern pharmaceutical
manufacturing, and the development of efficient asymmetric catalytic systems is paramount.
Binaphthyl-based chiral ligands have been successfully employed in the synthesis of various
drug molecules and their intermediates.

Safety Information

(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl should be handled with appropriate safety
precautions. It is recommended to consult the Safety Data Sheet (SDS) before use.

e Hazard Statements: May cause eye irritation and respiratory irritation.

o Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective
gloves/protective clothing/eye protection/face protection.
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This technical guide provides a summary of the available information on (R)-3,3'-Dibromo-2,2'-
dimethoxy-1,1'-binaphthyl. For further details, researchers are encouraged to consult the
primary literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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